Cas no 90243-81-5 (Bicyclo[5.1.0]octan-3-one)
![Bicyclo[5.1.0]octan-3-one structure](https://ossimg.kuujia.com/scimg/90500/90243-81-5x500.png)
Bicyclo[5.1.0]octan-3-one structure
Product Name:Bicyclo[5.1.0]octan-3-one
CAS No:90243-81-5
MF:C8H12O
MW:124.180282592773
CID:791330
PubChem ID:15141110
Update Time:2025-04-19
Bicyclo[5.1.0]octan-3-one Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[5.1.0]octan-3-one
- bicyclo[5.1.0]octan-5-one
- 90243-81-5
- DTXSID60568939
-
- Inchi： 1S/C8H12O/c9-8-3-1-2-6-4-7(6)5-8/h6-7H,1-5H2
- InChI Key： ZMMYLZGIQHEJNH-UHFFFAOYSA-N
- SMILES： O=C1CCCC2CC2C1
Computed Properties
- Exact Mass: 124.088815002g/mol
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
Bicyclo[5.1.0]octan-3-one Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
90243-81-5 (Bicyclo[5.1.0]octan-3-one) Related Products
- 7492-38-8(2-Methyloctan-4-one)
- 105-42-0(4-Methyl-2-hexanone)
- 765-43-5(1-cyclopropylethan-1-one)
- 123-18-2(2,6,8-Trimethyl-4-nonanone)
- 1121-37-5(Dicyclopropylketone)
- 58654-67-4(5-methyloctan-2-one)
- 1604-34-8(6,10-dimethylundecan-2-one)
- 18217-12-4(5-methylheptan-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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